Cas no 2228203-09-4 (1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228203-09-4
• MF: C₁₀H₆ClF₂NO₄
• MW: 277.608748912811
• CID: 6292623
• PubChem ID: 165965486
• Update Time: 2025-05-21

1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228203-09-4
• EN300-1949001

• Inchi： 1S/C10H6ClF2NO4/c11-5-1-2-7(14(17)18)6(3-5)9(8(15)16)4-10(9,12)13/h1-3H,4H2,(H,15,16)
• InChI Key： QQQOZZQETDUTIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(=O)O)CC1(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.9953417g/mol
• Monoisotopic Mass: 276.9953417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228203-09-4)

The compound 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228203-09-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluorocyclopropane ring and a nitrophenyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and precision medicine solutions.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of difluorocyclopropane in this molecule aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This compound's carboxylic acid functional group further enhances its versatility, enabling facile derivatization for targeted applications. Such characteristics make it a subject of interest in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The 5-chloro-2-nitrophenyl segment of the molecule contributes to its electronic and steric properties, which are critical for interactions with biological targets. This structural motif is often explored in the development of enzyme inhibitors and receptor modulators, addressing current challenges in treating diseases like cancer and inflammatory disorders. With the increasing emphasis on personalized medicine, the ability to fine-tune such compounds for specific therapeutic targets is a key driver of research in this area.

From a synthetic chemistry perspective, 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid exemplifies the convergence of green chemistry principles and innovative methodologies. Researchers are exploring eco-friendly routes to synthesize such molecules, leveraging catalytic processes and flow chemistry techniques to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently searched by professionals in the field.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, which are essential for its use in high-stakes applications. The compound's stability under various conditions is also a subject of investigation, particularly for researchers working on formulation development and drug delivery systems.

Given the rising interest in AI-driven drug discovery, computational tools are being employed to predict the behavior and interactions of 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid. Molecular docking and quantitative structure-activity relationship (QSAR) models help accelerate its integration into therapeutic pipelines. This intersection of computational chemistry and experimental validation is a hot topic in modern research, frequently queried in academic and industrial search engines.

In summary, 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228203-09-4) represents a compelling case study in the evolution of functionalized cyclopropanes and their role in advancing life sciences. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its importance in contemporary chemistry. As the demand for tailored chemical solutions grows, this compound is poised to remain a focal point of innovation and exploration.